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Compound of Interest

Compound Name: Galvinoxyl, free radical

Cat. No.: B107594 Get Quote

A stable phenoxy radical discovered by Galvin M.
Coppinger, Galvinoxyl has become an invaluable
tool in the study of free radical chemistry. This in-
depth technical guide provides researchers,
scientists, and drug development professionals with
a thorough understanding of its discovery, history,
properties, and applications.
Introduction
Discovered in 1957 by Galvin M. Coppinger, the galvinoxyl free radical is a highly stable

phenoxy radical that is notably inert to oxygen.[1] Its remarkable stability is attributed to the

steric hindrance provided by the bulky tert-butyl groups and the extensive delocalization of the

unpaired electron across its conjugated system. These characteristics allow for its isolation in a

pure crystalline form and have led to its widespread use as an electron paramagnetic

resonance (EPR) standard and a scavenger of short-lived free radicals in chemical and

biological systems.
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The unique properties of the galvinoxyl radical have been extensively studied. Below is a

summary of its key physicochemical characteristics.

Table 1: General and Spectroscopic Properties of
Galvinoxyl

Property Value Reference

Molecular Formula C₂₉H₄₁O₂ [1]

Molar Mass 421.64 g/mol [1]

Appearance Dark-blue crystalline solid

Melting Point 158-159 °C

UV-Vis Absorption Maxima

(λmax)

430 nm, 770 nm, 860 nm (in

various solvents)

Molar Absorptivity (ε) at 430

nm
~2 x 10⁵ L mol⁻¹ cm⁻¹

g-factor (from ESR) ~2.0036

Table 2: Electrochemical and Thermodynamic Properties
of Galvinoxyl

Property Value Conditions Reference

Reduction Potential

(Ered)
+0.07 V vs. SCE in Acetonitrile

Oxidation Potential

(Eox)
+2.2 V vs. SCE in Acetonitrile

Enthalpy of Phase

Transition (ΔHtrs)
1504.6 J/mol At 81.5 K

Entropy of Phase

Transition (ΔStrs)
18.67 J/(K·mol) At 81.5 K
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Experimental Protocols
Synthesis of Galvinoxyl Radical
The synthesis of the galvinoxyl radical is typically achieved through the oxidation of its parent

phenol, 4-((3,5-di-tert-butyl-4-hydroxyphenyl)methylene)-2,6-di-tert-butylcyclohexa-2,5-dien-1-

one (hydrogalvinoxyl).[1]

Materials:

4-methyl-2,6-di-tert-butylphenol (also known as butylated hydroxytoluene or BHT)

Formaldehyde

Potassium hydroxide

Ethanol

Lead dioxide (PbO₂) or Potassium hexacyanoferrate(III) (K₃[Fe(CN)₆])

Diethyl ether

Sodium sulfate (anhydrous)

Procedure:

Synthesis of the Parent Phenol (Hydrogalvinoxyl): A solution of 4-methyl-2,6-di-tert-

butylphenol in ethanol is reacted with formaldehyde in the presence of a catalytic amount of

potassium hydroxide. The reaction mixture is refluxed for several hours. After cooling, the

product is precipitated by the addition of water, filtered, washed, and dried. The crude

product can be purified by recrystallization from a suitable solvent like ethanol.

Oxidation to Galvinoxyl Radical: The synthesized parent phenol is dissolved in a non-polar

solvent such as diethyl ether. An oxidizing agent, typically lead dioxide or an aqueous

solution of potassium hexacyanoferrate(III), is added to the solution. The mixture is stirred

vigorously at room temperature. The progress of the oxidation can be monitored by the

appearance of a deep blue color. Upon completion, the solid byproducts (e.g., lead(II) oxide

or potassium ferrocyanide) are removed by filtration. The ethereal solution is then washed
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with water, dried over anhydrous sodium sulfate, and the solvent is removed under reduced

pressure to yield the dark-blue crystalline galvinoxyl radical.

Starting Material

Reagents Intermediate

Oxidizing Agent

Final Product

2,6-di-tert-butyl-4-methylphenol

Parent Phenol
(Hydrogalvinoxyl)

Condensation

Formaldehyde

KOH (cat.)

Galvinoxyl Radical

Oxidation

Lead Dioxide (PbO2) or
Potassium Hexacyanoferrate(III)

Reactants

ProductsGalvinoxyl Radical (G•)

Diamagnetic Product (G-R)

Scavenging

Other Radical (R•)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b107594?utm_src=pdf-body-img
https://www.benchchem.com/product/b107594?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b107594?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Galvinoxyl - Wikipedia [en.wikipedia.org]

To cite this document: BenchChem. [The Galvinoxyl Free Radical: A Comprehensive
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b107594#galvinoxyl-free-radical-discovery-and-
history]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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